5-[1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(4-bromophenyl)-5-methyltriazol-4-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H14BrN5O/c1-11-3-5-13(6-4-11)17-20-18(25-22-17)16-12(2)24(23-21-16)15-9-7-14(19)8-10-15/h3-10H,1-2H3
• InChI Key: FNHFYKORABUDBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC=C(C=C4)Br)C
• Molecular Formula: C18H14BrN5O
• Molecular Weight: 396.2 g/mol

Description

The compound “5-[1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole” is a complex organic molecule that contains several heterocyclic rings, including a 1,2,3-triazole and a 1,2,4-oxadiazole. These types of structures are often found in pharmaceuticals and other biologically active compounds due to their ability to form multiple hydrogen bonds and interact with various biological targets.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,3-triazole and 1,2,4-oxadiazole rings, as well as the phenyl rings substituted with bromine and methyl groups. These functional groups could potentially participate in various chemical reactions and interactions with biological targets.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the electron-rich nitrogen atoms in the triazole and oxadiazole rings, as well as the electron-withdrawing bromine and methyl-substituted phenyl rings. These features could make the compound a participant in various types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings and the bromine and methyl-substituted phenyl rings could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Compounds with similar structures have been found to exhibit antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular activities.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and evaluation of its potential therapeutic applications.